Cas no 899995-32-5 (5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 899995-32-5
• MF: C₁₄H₁₂ClFN₄O₂
• MW: 322.722084999084
• CID: 5493308
• Update Time: 2025-06-30

5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 5-[(2-chloro-6-fluorophenyl)methyl]-1,5-dihydro-1-(2-hydroxyethyl)-
• 5-[(2-Chloro-6-fluorophenyl)methyl]-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C14H12ClFN4O2/c15-11-2-1-3-12(16)10(11)7-19-8-17-13-9(14(19)22)6-18-20(13)4-5-21/h1-3,6,8,21H,4-5,7H2
• InChI Key： ZXQNHEFHEGGTHF-UHFFFAOYSA-N
• SMILES： C1N(CC2=C(F)C=CC=C2Cl)C(=O)C2C=NN(CCO)C=2N=1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 541.0±60.0 °C(Predicted)
• pka: 14.29±0.10(Predicted)

Additional information on 5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Comprehensive Overview of 5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899995-32-5)

The compound 5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 899995-32-5) is a highly specialized pyrazolopyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a chloro-fluorophenyl moiety and a hydroxyethyl side chain, make it a valuable candidate for drug discovery, particularly in targeting enzyme modulation and signal transduction pathways. Researchers are increasingly focusing on this compound due to its promising applications in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors like 5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's selective binding affinity to specific protein targets has garnered attention in academic and industrial labs, particularly for studies involving ATP-competitive inhibitors. Its CAS No. 899995-32-5 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in addressing drug resistance, a critical challenge in modern therapeutics. The pyrazolo[3,4-d]pyrimidin-4-one scaffold is known for its versatility in designing next-generation inhibitors, and the inclusion of a 2-chloro-6-fluorophenyl group enhances its metabolic stability. This aligns with current research priorities, such as personalized cancer treatment and targeted therapy, which dominate scientific literature and conference discussions.

From a synthetic perspective, 5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exemplifies the convergence of green chemistry and structure-activity relationship (SAR) optimization. Its hydroxyethyl side chain improves solubility, a key factor in bioavailability enhancement, while the chloro-fluoro substitution pattern offers insights into electrophilic reactivity. These features are frequently explored in peer-reviewed journals, making the compound a hotspot for patent filings and collaborative research.

In the context of AI-driven drug discovery, CAS No. 899995-32-5 has emerged as a case study for molecular docking simulations and virtual screening. The rise of machine learning in predicting ligand-protein interactions has further amplified interest in this molecule, as its pyrazolopyrimidine core is amenable to scaffold hopping and fragment-based design. Such applications are frequently queried in search engines, underscoring the compound's intersection with cutting-edge technology.

Looking ahead, 5-(2-chloro-6-fluorophenyl)methyl-1-(2-hydroxyethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is poised to play a pivotal role in translational research, bridging the gap between in vitro studies and clinical trials. Its multi-target potential and favorable pharmacokinetics make it a standout candidate for orphan drug development and rare disease treatment, topics that resonate strongly with patient advocacy groups and funding agencies.

In summary, the compound’s structural ingenuity and therapeutic versatility position it as a cornerstone in contemporary drug design. Whether explored for kinase profiling, metabolic stability, or computational modeling, CAS No. 899995-32-5 exemplifies the synergy between chemical innovation and biomedical demand, ensuring its enduring relevance in scientific discourse.